Cas no 1448048-02-9 (methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448048-02-9
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6368683
• PubChem ID: 71779256
• Update Time: 2025-08-02

methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 7-[(cyclobutylcarbonyl)amino]-3,4-dihydro-, methyl ester
• methyl 7-(cyclobutanecarboxamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• F2416-0926
• 1448048-02-9
• AKOS024647255
• methyl 7-(cyclobutanecarbonylamino)-3,4-dihydro-1H-isoquinoline-2-carboxylate

• Inchi： 1S/C16H20N2O3/c1-21-16(20)18-8-7-11-5-6-14(9-13(11)10-18)17-15(19)12-3-2-4-12/h5-6,9,12H,2-4,7-8,10H2,1H3,(H,17,19)
• InChI Key： YTQNMBQOHBKUPI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(C3CCC3)=O)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 496.9±45.0 °C(Predicted)
• pka: 14.67±0.20(Predicted)

Additional information on methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448048-02-9)

Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448048-02-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif renowned for its diverse biological activities and pharmacological relevance. The presence of a cyclobutaneamido substituent in its molecular framework introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate features a fused cyclohexane ring system with an amide group attached to the 7-position and a carboxylate ester at the 2-position. This arrangement not only contributes to its complex stereochemistry but also enhances its potential for interactions with biological targets. The compound's solubility profile and metabolic stability are critical factors that influence its suitability for therapeutic applications, and these properties have been the subject of extensive research.

In recent years, there has been a surge in interest regarding tetrahydroisoquinoline derivatives due to their involvement in various physiological processes and their potential as scaffolds for novel therapeutics. The cyclobutaneamido moiety, in particular, has been shown to modulate enzyme activity and receptor binding affinity, making it an attractive feature for medicinal chemists. Researchers have been exploring synthetic routes to optimize the yield and purity of Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate to facilitate its use in preclinical studies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Tetrahydroisoquinolines have been implicated in the modulation of neurotransmitter systems, particularly dopamine and serotonin pathways, which are central to conditions such as depression, anxiety, and Parkinson's disease. The incorporation of a cyclobutaneamido group into the tetrahydroisoquinoline core may enhance binding affinity and selectivity for specific receptors, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify promising candidates like Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Molecular docking studies have suggested that this compound may interact with various protein targets involved in disease pathways. For instance, preliminary data indicate that it may inhibit enzymes such as monoamine oxidase (MAO) or bind to receptors like sigma-1 receptors (S1Rs), which are known to play roles in neuroprotection and pain modulation.

The synthesis of Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Key steps include cyclization reactions to form the tetrahydroisoquinoline core followed by functional group modifications to introduce the cyclobutaneamido moiety. Advances in catalytic methods have allowed for more efficient synthesis routes that minimize byproduct formation and improve overall yields.

Quality control and analytical characterization are essential steps in ensuring the purity and consistency of Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate for research applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess impurity profiles. These analytical methods provide critical data for understanding the compound's behavior in biological systems.

The pharmacokinetic properties of Methyl 7-cyclobutaneamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are under active investigation to determine its bioavailability and metabolic fate. Studies using animal models have begun to elucidate how this compound is processed within the body. Understanding these processes is crucial for optimizing dosing regimens and predicting potential side effects. Additionally, pharmacogenomic studies are being conducted to assess how genetic variations among individuals may influence responses to this compound.

In conclusion，Methyl 7-cyclobutaneamido-1，2，3，4-tetrahydroisoquinoline -2-carboxylate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features， coupled with promising preclinical data， make it a valuable compound for further research。 As our understanding of biological pathways continues to evolve， compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases。